Cas no 895439-28-8 ((2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide
• CAS No: 895439-28-8
• MF: C₁₈H₁₅ClN₂O₃S
• MW: 374.841302156448
• CID: 5843980
• PubChem ID: 7542972
• Update Time: 2025-05-24

(2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide
• 895439-28-8
• (E)-3-(2-chlorophenyl)-N-(5,6-dimethoxybenzo[d]thiazol-2-yl)acrylamide
• (2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide
• F2525-0067
• AKOS024656797

• Inchi： 1S/C18H15ClN2O3S/c1-23-14-9-13-16(10-15(14)24-2)25-18(20-13)21-17(22)8-7-11-5-3-4-6-12(11)19/h3-10H,1-2H3,(H,20,21,22)/b8-7+
• InChI Key： ZZAWNJHKDUXRLW-BQYQJAHWSA-N
• SMILES： C(NC1=NC2=CC(OC)=C(OC)C=C2S1)(=O)/C=C/C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 374.0491912g/mol
• Monoisotopic Mass: 374.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide

Introduction to (2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide (CAS No. 895439-28-8)

The compound (2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide, identified by its CAS number 895439-28-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a benzothiazole core and an amide functional group suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological properties and potential as pharmacophores. The benzothiazole scaffold, characterized by its sulfur and nitrogen atoms in a six-membered ring, is well-known for its role in various bioactive molecules. Specifically, the derivative (2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide exhibits structural similarities to several known pharmaceuticals, which have demonstrated efficacy in treating a range of diseases.

The molecular structure of this compound includes a prop-2-enamide moiety, which is known to contribute to its solubility and bioavailability. Additionally, the substitution pattern involving a chlorophenyl group and dimethoxy substituents on the benzothiazole ring enhances its interaction with biological targets. These features make it an attractive candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of benzothiazole derivatives in addressing various therapeutic challenges. For instance, research has shown that compounds with this core structure can modulate inflammatory pathways, making them potential candidates for anti-inflammatory drugs. Moreover, the amide group in (2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide can serve as a hinge region for binding to specific protein targets, thereby enhancing drug-receptor interactions.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorophenyl group and the dimethoxy substituents on the benzothiazole ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

Biochemical studies have begun to explore the pharmacological profile of (2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide. Initial assays suggest that it exhibits moderate activity against certain enzymatic targets, which could be exploited for therapeutic purposes. Additionally, its interaction with cellular components has been investigated using spectroscopic methods, providing insights into its potential mechanisms of action.

The pharmacokinetic properties of this compound are also under scrutiny. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical development. The presence of polar functional groups such as the amide and hydroxymethyl groups is expected to influence its solubility and permeability across biological membranes.

In conclusion, the compound (2E)-3-(2-chlorophenyl)-N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)prop-2-enamide (CAS No. 895439-28-8) represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary biological activity make it an intriguing subject for future research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in addressing unmet medical needs.